Cas no 87260-37-5 (1-Propanol, 3-(dodecylmethylamino)-)

• Product Name: 1-Propanol, 3-(dodecylmethylamino)-
• CAS No: 87260-37-5
• MF: C₁₆H₃₅NO
• MW: 257.455205202103
• CID: 658537
• PubChem ID: 13122261
• Update Time: 2025-04-19

1-Propanol, 3-(dodecylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(dodecylmethylamino)-
• 3-[dodecyl(methyl)amino]propan-1-ol
• 3-(N-dodecyl-N-methylamino)propanol
• 87260-37-5
• DTXSID10519557
• BKRSVSRSVGCJMW-UHFFFAOYSA-N
• SCHEMBL7626625

• Inchi： 1S/C16H35NO/c1-3-4-5-6-7-8-9-10-11-12-14-17(2)15-13-16-18/h18H,3-16H2,1-2H3
• InChI Key： BKRSVSRSVGCJMW-UHFFFAOYSA-N
• SMILES： OCCCN(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 257.271864740g/mol
• Monoisotopic Mass: 257.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 23.5Ų